Cas no 1638920-27-0 (Spiro[3.3]heptane-2-methanamine, 6,6-difluoro-)

• Product Name: Spiro[3.3]heptane-2-methanamine, 6,6-difluoro-
• CAS No: 1638920-27-0
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 5961251
• PubChem ID: 72207784
• Update Time: 2025-10-18

Spiro[3.3]heptane-2-methanamine, 6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-methanamine, 6,6-difluoro-
• (2,2-Difluorospiro[3.3]heptan-6-yl)methanamine
• CS-0184406
• 1638920-27-0
• EN300-6730512
• SCHEMBL23703597
• {6,6-difluorospiro[3.3]heptan-2-yl}methanamine

• Inchi： 1S/C8H13F2N/c9-8(10)4-7(5-8)1-6(2-7)3-11/h6H,1-5,11H2
• InChI Key： CTWYAVVJWOTHOW-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)(F)C2)CC1CN

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 199.2±10.0 °C(Predicted)
• pka: 10.19±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Spiro[3.3]heptane-2-methanamine, 6,6-difluoro-

Spiro[3.3]heptane-2-methanamine, 6,6-difluoro-

The compound Spiro[3.3]heptane-2-methanamine, 6,6-difluoro- (CAS No: 1638920-27-0) is a unique organic molecule with a spirocyclic structure and fluorinated substituents. This compound has garnered attention in the fields of organic chemistry and materials science due to its distinctive molecular architecture and potential applications in drug design and advanced materials. The spirocyclic framework of this molecule provides a rigid and compact structure, which is advantageous for various chemical reactions and functionalization.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry. The presence of the spiro ring in Spiro[3.3]heptane-2-methanamine allows for enhanced molecular interactions and improved bioavailability when used as a scaffold in drug design. Additionally, the fluorine substituents at the 6-position of the heptane ring contribute to increased lipophilicity and stability, making this compound an attractive candidate for various biological assays.

The synthesis of Spiro[3.3]heptane-2-methanamine, 6,6-difluoro- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have significantly improved the efficiency of producing this compound on a laboratory scale.

In terms of applications, this compound has shown promise in several areas. In materials science, its rigid structure makes it suitable for use as a building block in constructing advanced polymers and nanomaterials. In pharmacology, it has been evaluated as a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders. Recent studies have demonstrated its ability to inhibit key enzymes involved in these pathological processes, suggesting its potential as a therapeutic agent.

The environmental impact of Spiro[3.3]heptane-2-methanamine has also been a topic of interest. Researchers have conducted detailed studies on its biodegradation and toxicity profiles to ensure its safe use in both industrial and biomedical applications. These studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which is encouraging for its potential large-scale use.

In conclusion, Spiro[3.3]heptane-2-methanamine, 6,6-difluoro- (CAS No: 1638920-27-0) is a versatile compound with significant potential in multiple fields due to its unique structure and functional groups. Ongoing research continues to uncover new applications and optimize its synthesis methods, positioning it as an important molecule in contemporary chemical research.